Cas no 5256-74-6 (Diazomalonic acid diethyl)

Diazomalonic acid diethyl Properties

Names and Identifiers

• Diazomalonic acid diethyl
• 2-Diazo-malonic acid diethyl ester
• EN300-67604
• 2-diazo-propanedioic acid diethyl ester
• 5256-74-6
• AC8178
• 1,3-diethyl 2-diazopropanedioate
• AKOS028108985
• SY253805
• MFCD00666477
• PSINDLUNOGABJV-UHFFFAOYSA-N
• Propanedioic acid, diazo-, diethyl ester
• SCHEMBL2204826
• diethyl diazomalonate
• diethyl 2-diazomalonate
• diethyl 2-diazopropanedioate
• +Expand

• MDL： MFCD00666477
• InChIKey： PSINDLUNOGABJV-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H10N2O4/c1-3-12-6(10)5(9-8)7(11)13-4-2/h3-4H2,1-2H3
• SMILES： CCOC(=O)C(=[N+]=[N-])C(=O)OCC

Computed Properties

• Exact Mass: 186.06405680g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 186.06405680g/mol
• Heavy Atom Count: 13
• Complexity: 235
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Refractive Index: 1.4880 (estimate)
• Boiling Point: 320.64°C (rough estimate)
• Density: 1.3962 (rough estimate)